molecular formula C10H11NO B1178883 spasmo-eunalgit CAS No. 138230-24-7

spasmo-eunalgit

Cat. No.: B1178883
CAS No.: 138230-24-7
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Spasmo-Eunalgit is a fixed-dose combination (FDC) drug primarily composed of allobarbital (a barbiturate derivative) and aminophenazone (a non-opioid analgesic and antipyretic). The molecular formula of the combined compound is C₁₀H₁₂N₂O₃·C₁₁H₁₃N₃O, with a molecular weight of 411.5 g/mol . This formulation is designed to address pain conditions accompanied by muscle spasms, leveraging the synergistic effects of its components:

  • Allobarbital: A sedative and spasmolytic agent that acts via GABA receptor modulation, reducing neuronal excitability and muscle tension.
  • Aminophenazone: A pyrazolone-derived analgesic that inhibits prostaglandin synthesis, providing pain relief and fever reduction.

This compound has been referenced in regulatory documents and chemical synonym indices under various brand names, including Vitalgin and Pannazin . Its clinical use is documented in regions such as Kyrgyzstan, where it is listed in governmental pharmaceutical registries .

Properties

CAS No.

138230-24-7

Molecular Formula

C10H11NO

Synonyms

spasmo-eunalgit

Origin of Product

United States

Comparison with Similar Compounds

Research and Clinical Considerations

  • Advantages of this compound :
    • Avoids NSAID-related ulcers or hypertension.
    • Suitable for patients with contraindications to NSAIDs .
  • Limited global clinical trial data compared to NSAID-based FDCs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.